Cas no 56616-93-4 (3-bromo-1,5-dimethyl-1H-1,2,4-triazole)

• Product Name: 3-bromo-1,5-dimethyl-1H-1,2,4-triazole
• CAS No: 56616-93-4
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD21364405
• CID: 1602659
• PubChem ID: 143394
• Update Time: 2025-11-01

3-bromo-1,5-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,5-dimethyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-bromo-1,5-dimethyl-
• 3-bromo-1,5-dimethyl-1,2,4-triazole
• MFCD21364405
• DTXSID90205188
• 3-Bromo-1,5-dimethyl-1H-1,2,4-triazole, AldrichCPR
• 1H-1,2,4-Triazole,3-bromo-1,5-dimethyl-
• 56616-93-4
• AKOS015997647
• EN300-1273324
• SCHEMBL16032175
• STL373241
• BBL033203
• DB-204181
• ALBB-018578
• VS-11877

• MDL： MFCD21364405
• Inchi： 1S/C4H6BrN3/c1-3-6-4(5)7-8(3)2/h1-2H3
• InChI Key： JHGLLGYXVAOCFN-UHFFFAOYSA-N
• SMILES： BrC1N=C(C)N(C)N=1

Computed Properties

• Exact Mass: 174.97458
• Monoisotopic Mass: 174.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 280.2°C at 760 mmHg
• Flash Point: 123.2°C
• Refractive Index: 1.639
• PSA: 30.71

3-bromo-1,5-dimethyl-1H-1,2,4-triazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-bromo-1,5-dimethyl-1H-1,2,4-triazole

Recent Advances in the Study of 3-Bromo-1,5-dimethyl-1H-1,2,4-triazole (CAS: 56616-93-4) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-1,5-dimethyl-1H-1,2,4-triazole (CAS: 56616-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its brominated triazole core, has been explored for its potential as a building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic intervention.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of 3-bromo-1,5-dimethyl-1H-1,2,4-triazole in the development of kinase inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of derivatives targeting the ATP-binding site of protein kinases. The results demonstrated that the bromine atom at the 3-position significantly enhanced the binding affinity of the derivatives, leading to improved inhibitory activity against specific kinase isoforms. This finding underscores the importance of structural modifications in optimizing drug efficacy.

In another recent study, the role of 3-bromo-1,5-dimethyl-1H-1,2,4-triazole in antimicrobial drug development was explored. Researchers synthesized a library of triazole-based compounds and evaluated their activity against multidrug-resistant bacterial strains. The brominated triazole moiety was found to enhance the compounds' ability to disrupt bacterial cell membranes, resulting in potent antibacterial effects. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024), highlighting the compound's potential as a scaffold for designing new antibiotics.

Beyond its applications in drug discovery, 3-bromo-1,5-dimethyl-1H-1,2,4-triazole has also been investigated for its role in chemical biology. A recent study in Chemical Communications (2023) reported its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The bromine atom's electron-withdrawing properties were leveraged to design a probe with high sensitivity and selectivity for ROS, enabling real-time monitoring of oxidative stress in live cells. This application opens new avenues for studying oxidative damage in diseases such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-bromo-1,5-dimethyl-1H-1,2,4-triazole derivatives. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity. For instance, a study in Organic Process Research & Development (2024) described a novel catalytic system for the efficient bromination of triazole precursors, reducing the need for hazardous reagents and minimizing byproduct formation. These advancements are critical for translating laboratory findings into clinically viable therapeutics.

In conclusion, 3-bromo-1,5-dimethyl-1H-1,2,4-triazole (CAS: 56616-93-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibitors to antimicrobial agents and fluorescent probes—demonstrate its versatility and potential for addressing unmet medical needs. Future research should focus on further elucidating its mechanism of action and expanding its therapeutic applications, while optimizing synthetic routes to facilitate commercial-scale production.